Cas no 661472-04-4 (1-Butanol, 2-phenoxy-, 4-methylbenzenesulfonate)

• Product Name: 1-Butanol, 2-phenoxy-, 4-methylbenzenesulfonate
• CAS No: 661472-04-4
• MF: C₁₇H₂₀O₄S
• MW: 320.403304100037
• CID: 1703888
• Update Time: 2024-08-31

1-Butanol, 2-phenoxy-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-phenoxy-, 4-methylbenzenesulfonate
• 1-Butanol, 2-phenoxy-, 1-(4-methylbenzenesulfonate)

• Inchi： 1S/C17H20O4S/c1-3-15(21-16-7-5-4-6-8-16)13-20-22(18,19)17-11-9-14(2)10-12-17/h4-12,15H,3,13H2,1-2H3
• InChI Key： OOMZJWPFRBMFFT-UHFFFAOYSA-N
• SMILES： C(OS(C1=CC=C(C)C=C1)(=O)=O)C(OC1=CC=CC=C1)CC

Computed Properties

• Exact Mass: 338.11886

Experimental Properties

• Density: 1.177±0.06 g/cm3(Predicted)
• Boiling Point: 464.8±28.0 °C(Predicted)
• PSA: 83.83